Cas no 1188053-11-3 (4,7-Dimethyl-benzo[d]thiazol-2(3H)-one)

• Product Name: 4,7-Dimethyl-benzo[d]thiazol-2(3H)-one
• CAS No: 1188053-11-3
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 854958
• PubChem ID: 55276265
• Update Time: 2024-03-01

4,7-Dimethyl-benzo[d]thiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4,7-DiMethyl-2(3H)-benzothiazolone
• 4,7-Dimethyl-benzo[d]thiazol-2(3H)-one
• 4,7-dimethyl-1,3-benzothiazol-2-ol
• 4,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-one

• Inchi： 1S/C9H9NOS/c1-5-3-4-6(2)8-7(5)10-9(11)12-8/h3-4H,1-2H3,(H,10,11)
• InChI Key： YRWGGTBQFNGLGD-UHFFFAOYSA-N
• SMILES： S1C(NC2C(C)=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles